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Compound of Interest

Compound Name: 2-Thiothinone hydrochloride

Cat. No.: B164182

Researchers, scientists, and drug development professionals are currently faced with a
significant lack of toxicological data for 2-Thiothinone hydrochloride, a thiophene analog of
methcathinone. Despite its availability for research and forensic applications, comprehensive
safety studies detailing its potential hazards remain unpublished in the public domain. This in-
depth guide consolidates the currently available information and highlights the critical need for
further investigation into the toxicological properties of this compound.

Multiple chemical suppliers explicitly state that the physiological and toxicological properties of
2-Thiothinone hydrochloride are unknown[1]. This absence of data is a crucial consideration
for any researcher handling this compound. Safety Data Sheets (SDS) further underscore this
information gap, with one provider indicating the substance is not classified according to the
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Summary of Available Information

While specific toxicological data is not available, basic chemical and physical properties have

been documented.
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Property Data Reference
Chemical Formula C8H11NOS ¢ HCI

Molecular Weight 205.7 g/mol

Appearance Crystalline solid

Purity >98%

Critical Data Gaps in Toxicological Screening

A thorough review of publicly available scientific literature and safety documentation reveals a
complete lack of quantitative toxicological data for 2-Thiothinone hydrochloride. Key areas
where data is critically needed include:

e Acute Toxicity: No LD50 (median lethal dose) values for any route of administration (oral,
dermal, inhalation) have been determined.

» Genotoxicity: There are no studies available on the potential of 2-Thiothinone
hydrochloride to cause genetic mutations or chromosomal damage. While research exists
on the genotoxic properties of other synthetic cathinones, these findings cannot be directly
extrapolated to 2-Thiothinone hydrochloride[2].

* Mechanism of Action: The specific biological targets and signaling pathways through which
2-Thiothinone hydrochloride may exert pharmacological or toxicological effects have not
been elucidated.

o Repeated Dose Toxicity: Information on the effects of sub-chronic or chronic exposure is
non-existent.

» Carcinogenicity, Mutagenicity, and Reproductive Toxicity: No long-term studies have been
conducted to assess these critical endpoints.

Proposed Experimental Workflow for Toxicological
Evaluation
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Given the absence of data, a standard toxicological screening workflow would be necessary to
characterize the safety profile of 2-Thiothinone hydrochloride. The following diagram outlines

a potential experimental approach.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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